Cas no 62708-43-4 (Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-)

• Product Name: Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-
• CAS No: 62708-43-4
• MF: C₉H₈O
• MW: 132.159222602844
• CID: 434467
• PubChem ID: 2752738
• Update Time: 2025-04-19

Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-
• 4-methylbicyclo[4.2.0]octa-1(6),2,4-trien-7-one
• 62708-43-4
• DTXSID40372930
• AKOS004907557

• Inchi： 1S/C9H8O/c1-6-2-3-7-5-9(10)8(7)4-6/h2-4H,5H2,1H3
• InChI Key： MHMVDXUAAIOEOC-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 132.05754
• Monoisotopic Mass: 132.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones